3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 3-butoxy-N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C24H23N3O3/c1-3-4-14-29-18-9-5-8-17(15-18)23(28)26-20-11-6-10-19(16(20)2)24-27-22-21(30-24)12-7-13-25-22/h5-13,15H,3-4,14H2,1-2H3,(H,26,28)
• InChI Key: FWAKBTOSPQMBMW-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2C)C3=NC4=C(O3)C=CC=N4

Description

3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, also known as BOPB, is a novel chemical compound that has gained attention in scientific research due to its potential applications in various fields. BOPB is a small molecule that belongs to the class of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has a selective affinity for the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular functions, including calcium signaling, lipid metabolism, and cell survival. 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide binds to the sigma-1 receptor and modulates its activity, leading to various downstream effects.
Biochemical and Physiological Effects:
3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been found to have various biochemical and physiological effects, including modulation of calcium signaling, inhibition of cancer cell growth, and neuroprotection. 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been found to have anti-inflammatory properties and has been studied for its potential applications in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has several advantages for lab experiments, including its small size, high potency, and selective affinity for the sigma-1 receptor. However, 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, including studying its potential applications in treating neurological disorders, cancer, and inflammatory diseases. Furthermore, 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can be used as a tool in drug development to understand the mechanism of action of various drugs. Additionally, future research can focus on improving the synthesis method of 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide to increase its yield and solubility in water.
Conclusion:
In conclusion, 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a novel chemical compound that has gained attention in scientific research due to its potential applications in various fields. 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been synthesized using various methods and has been studied for its potential applications in neuroscience, cancer research, and drug development. 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has a selective affinity for the sigma-1 receptor and has various biochemical and physiological effects. Although 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has some limitations, there are several future directions for research on 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, including studying its potential applications in treating neurological disorders, cancer, and inflammatory diseases.

Synthesis Methods

3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been synthesized using various methods, including the Suzuki-Miyaura coupling reaction, Buchwald-Hartwig amination, and Sonogashira coupling reaction. The Suzuki-Miyaura coupling reaction is the most commonly used method for synthesizing 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. In this method, the reaction between 2-bromo-3'-butoxyacetophenone and 2-methyl-3-(2-bromoacetyl)oxazolo[4,5-b]pyridine in the presence of a palladium catalyst and a base yields 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide.

Scientific Research Applications

3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been found to have a selective affinity for the sigma-1 receptor, which is involved in various neurological disorders, including depression, anxiety, and Alzheimer's disease. 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been studied for its potential anticancer properties and has shown promising results in inhibiting the growth of cancer cells. Furthermore, 3-butoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been used as a tool in drug development to understand the mechanism of action of various drugs.